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Cat. No.: B1264053 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
ATTO 425 is a fluorescent label belonging to the coumarin dye family.[1][2][3] It is

characterized by a high fluorescence quantum yield, a large Stokes shift, and good

photostability, making it a robust tool for various bioanalytical applications.[1][4][5] The azide

functional group on ATTO 425 allows for its specific covalent attachment to alkyne-modified

biomolecules via bioorthogonal "click chemistry" reactions.[2][3] This highly selective and

biocompatible ligation strategy enables the precise labeling of proteins, nucleic acids, and

glycans in complex biological samples, including live cells.[6][7]

This document provides detailed application notes and protocols for the use of ATTO 425 azide

in bioorthogonal labeling experiments, focusing on the two most common click chemistry

reactions: the copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC) and the strain-promoted

azide-alkyne cycloaddition (SPAAC).

Spectroscopic and Physicochemical Properties
Proper experimental design and data interpretation require a clear understanding of the

spectral characteristics of ATTO 425. The key quantitative data for ATTO 425 are summarized

in the table below.
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Property Value Reference(s)

Excitation Maximum (λ_abs_) 439 nm [1][3]

Emission Maximum (λ_fl_) 485 nm [1][3]

Molar Extinction Coefficient

(ε_max_)
4.5 x 10^4^ M^-1^ cm^-1^ [1][3]

Fluorescence Quantum Yield

(η_fl_)
90% [1][3]

Fluorescence Lifetime (τ_fl_) 3.6 ns [1][3]

Molecular Weight 602 g/mol [3]

Structure Coumarin derivative [1][2][5]

Solubility
Soluble in polar solvents (e.g.,

DMF, DMSO)
[5]

Bioorthogonal Labeling Strategies with ATTO 425
Azide
Bioorthogonal labeling with ATTO 425 azide is a two-step process. First, a biomolecule of

interest is metabolically, enzymatically, or chemically modified to incorporate an alkyne group.

Second, the alkyne-tagged biomolecule is reacted with ATTO 425 azide.

Copper(I)-Catalyzed Azide-Alkyne Cycloaddition
(CuAAC)
CuAAC is a highly efficient and widely used click chemistry reaction that utilizes a copper(I)

catalyst to ligate terminal alkynes and azides.[8][9] This method is ideal for labeling purified

proteins, cell lysates, and fixed cells.[10][11]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.jenabioscience.com/probes-epigenetics/protein-labeling/labeling-of-purified-proteins/fluorescent-amine-labeling/fp-201-425-atto-425-protein-labeling-kit
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/116/153/78948dat.pdf
https://www.jenabioscience.com/probes-epigenetics/protein-labeling/labeling-of-purified-proteins/fluorescent-amine-labeling/fp-201-425-atto-425-protein-labeling-kit
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/116/153/78948dat.pdf
https://www.jenabioscience.com/probes-epigenetics/protein-labeling/labeling-of-purified-proteins/fluorescent-amine-labeling/fp-201-425-atto-425-protein-labeling-kit
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/116/153/78948dat.pdf
https://www.jenabioscience.com/probes-epigenetics/protein-labeling/labeling-of-purified-proteins/fluorescent-amine-labeling/fp-201-425-atto-425-protein-labeling-kit
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/116/153/78948dat.pdf
https://www.jenabioscience.com/probes-epigenetics/protein-labeling/labeling-of-purified-proteins/fluorescent-amine-labeling/fp-201-425-atto-425-protein-labeling-kit
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/116/153/78948dat.pdf
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/116/153/78948dat.pdf
https://www.jenabioscience.com/probes-epigenetics/protein-labeling/labeling-of-purified-proteins/fluorescent-amine-labeling/fp-201-425-atto-425-protein-labeling-kit
https://www.jenabioscience.com/images/PDF/FP-202-425.0003.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC2535820/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2535820/
https://www.benchchem.com/product/b1264053?utm_src=pdf-body
https://www.benchchem.com/product/b1264053?utm_src=pdf-body
https://www.benchchem.com/product/b1264053?utm_src=pdf-body
https://www.interchim.fr/ft/C/ClickC.pdf
https://www.organic-chemistry.org/namedreactions/click-chemistry.shtm
https://pmc.ncbi.nlm.nih.gov/articles/PMC8209655/
https://vectorlabs.com/app/uploads/2025/06/Cell-Lysata-Labeling-rev2.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1264053?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Step 1: Introduce Alkyne Handle

Step 2: CuAAC Reaction Step 3: Analysis
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Purification &
Detection

Click to download full resolution via product page

CuAAC Experimental Workflow

Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC)
SPAAC is a copper-free click chemistry reaction that utilizes a strained cyclooctyne to react

with an azide.[12] The absence of a cytotoxic copper catalyst makes SPAAC the preferred

method for labeling biomolecules in living cells and organisms.[6][12]
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Step 1: Introduce Azide Handle

Step 2: SPAAC Reaction Step 3: Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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